5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H13Cl2NO4S
• Molecular Weight: 410.3 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-ethoxy-4-hydroxyphenyl)methylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H13Cl2NO4S/c1-2-25-14-8-10(7-13(20)16(14)22)9-15-17(23)21(18(24)26-15)12-5-3-11(19)4-6-12/h3-9,22H,2H2,1H3/b15-9-
• InChI Key: RQZYFMLINJLWGX-DHDCSXOGSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)O
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)O

Description

5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as CPTH, is a small molecule inhibitor that has been widely used in scientific research. CPTH has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione inhibits HDACs by binding to the active site of the enzyme and preventing the removal of acetyl groups from histones. This leads to the accumulation of acetylated histones, which promotes chromatin relaxation and transcriptional activation. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to be a selective inhibitor of class I HDACs, with the strongest inhibitory activity against HDAC1.
Biochemical and Physiological Effects:
5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have potent anti-cancer activity in various cancer cell lines, including breast, prostate, and lung cancer. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione-induced apoptosis in cancer cells is mediated by the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have neuroprotective effects by promoting the survival of neurons and inhibiting the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is a potent inhibitor of HDACs, making it a useful tool for studying the role of HDACs in gene regulation and disease pathogenesis. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to be selective for class I HDACs, which are the most abundant HDACs in mammalian cells. However, 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has some limitations for lab experiments. It has low solubility in water, which can affect its bioavailability and limit its use in in vivo studies. In addition, 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to have off-target effects on other enzymes, such as protein kinase CK2, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. One area of research is the development of more potent and selective HDAC inhibitors based on the structure of 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. Another area of research is the investigation of the potential therapeutic applications of 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione in other diseases, such as neurodegenerative disorders and inflammatory diseases. In addition, the development of more efficient synthesis methods for 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can improve its availability for research and potential clinical applications.
Conclusion:
In conclusion, 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is a small molecule inhibitor with potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione inhibits HDACs by binding to the active site of the enzyme and preventing the removal of acetyl groups from histones. 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to have potent anti-cancer activity, anti-inflammatory effects, and neuroprotective effects. However, 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has some limitations for lab experiments, such as low solubility in water and off-target effects on other enzymes. Further research on 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can lead to the development of more potent and selective HDAC inhibitors and the investigation of its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione involves the condensation of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde with 4-chlorophenylthiourea in the presence of acetic acid. The resulting product is then cyclized with thioacetic acid to form 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. The yield of 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione synthesis is about 60-70%, and the purity can be increased by recrystallization.

Scientific Research Applications

5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been widely used in scientific research as a potent inhibitor of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, leading to chromatin condensation and transcriptional repression. Inhibition of HDACs by 5-(3-Chloro-5-ethoxy-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, making it a potential therapeutic agent in cancer treatment.